8-Chloro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine

• IUPAC Name: 8-chloro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C13H8ClFN2/c14-11-2-1-7-17-8-12(16-13(11)17)9-3-5-10(15)6-4-9/h1-8H
• InChI Key: PGCCRJVQXFSFNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C(=C1)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C13H8ClFN2
• DSSTOX Substance ID: DTXSID30591855
• Molecular Weight: 246.67 g/mol
• CAS RN: 481049-31-4

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A facile solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized through various chemical reactions. The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature.

Scientific Research Applications

Medicinal Chemistry

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Material Science

. The specific properties of “8-Chloro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine” could potentially be exploited in the development of new materials.

Organic Synthesis

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Radical Reactions

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Multicomponent Reactions

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Drug Discovery

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Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

The direct functionalization of imidazo[1,2-a]pyridines, a class of compounds to which it belongs, has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives . This process involves radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

The synthesis of imidazo[1,2-a]pyridines involves different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .

Pharmacokinetics

Imidazo[1,2-a]pyridines have been used in the preparation of important drugs and promising drug candidates .

Result of Action

Imidazo[1,2-a]pyridines have a broad spectrum of biological activity profiles, which strongly depend on the substitution pattern .

Action Environment

The synthesis of imidazo[1,2-a]pyridines has been developed with an emphasis on environmentally benign synthetic strategies .

Synthesis routes and methods

Procedure details

To a solution of 2-amino-3-chloropyridine (6.51 g, 51 mmol) and 2-bromo-4′-fluoroacetophenone (13.0 g, 60 mmol) in ethanol (100 mL) was added sodium bicarbonate (4.91 g, 60 mmol) and the reaction mixture was heated at reflux for 6 hours. The resulting mixture was concentrated to a solid in vacuo. This residue was dissolved in ethyl acetate and the organic phase was washed with water and an aqueous sodium chloride solution. The organic phase was dried (magnesium sulfate), filtered through a silica gel pad and concentrated to give a solid. This solid was recrystallized from acetonitrile, to give 10.1 g (80%) 8-chloro-2-(4-fluorophenyl)imidazo[1,2-α]pyridine as a solid. 1H NMR (CDCl3): δ 8.06 (d, 1H), 7.96 (q, 2H), 7.86 (s, 1H), 7.25 (d, 1H), 7.13 (t, 2H), 6.73 (t, 1H); 19F NMR (CDCl3) δ −114.0; MS m/z 247 (M+1).